4-(4-Hydroxyphenyl)-4-oxobutanenitrile

• CAS No.: 7182-43-6
• Molecular Formula: C10H9NO2
• Molecular Weight: 175.18 g/mol
• IUPAC Name: 4-(4-hydroxyphenyl)-4-oxobutanenitrile
• InChI: InChI=1S/C10H9NO2/c11-7-1-2-10(13)8-3-5-9(12)6-4-8/h3-6,12H,1-2H2
• InChI Key: UWKILYOZMUXVHI-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=O)CCC#N)O

Description

4-(4-Hydroxyphenyl)-4-oxobutanenitrile (C₁₀H₉NO₂) is a nitrile-containing organic compound featuring a 4-oxobutanenitrile backbone substituted with a 4-hydroxyphenyl group at the carbonyl-bearing carbon. This structure combines a polar nitrile group, a ketone moiety, and a phenolic hydroxyl group, rendering it a versatile intermediate in organic synthesis and pharmaceutical research.

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The following table highlights key structural analogs, their molecular features, and observed properties:

Compound Name	Molecular Formula	Substituents	Key Properties/Applications	Reference
4-(4-Hydroxyphenyl)-4-oxobutanenitrile	C₁₀H₉NO₂	4-Hydroxyphenyl	Potential antiviral activity
4-(4-Chlorophenyl)-4-oxobutanenitrile	C₁₀H₈ClNO	4-Chlorophenyl	Higher lipophilicity; safety protocols outlined in SDS
4-[(1,1'-Biphenyl)-4-yl]-4-oxobutanenitrile	C₁₆H₁₃NO	Biphenyl-4-yl	Increased molecular weight (223.28 g/mol); potential steric effects
2-(4-Chlorophenyl)-4-oxo-4-phenyl-butanenitrile	C₁₆H₁₂ClNO	4-Chlorophenyl, Phenyl	Dual aryl groups; enhanced π-π interactions
4-(3,4-Dichlorophenyl)-2-(4-methylphenyl)-4-oxobutanenitrile	C₁₇H₁₃Cl₂NO	3,4-Dichlorophenyl, 4-methylphenyl	Complex substitution; possible use in medicinal chemistry
4-(4-Hydroxyphenoxy)butanenitrile	C₁₀H₁₁NO₂	4-Hydroxyphenoxy	Ether linkage; distinct synthetic routes